![molecular formula C12H17F2N B13277241 (Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine](/img/structure/B13277241.png)
(Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine
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Description
(Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine is a secondary amine featuring a butan-2-yl group attached to a 1-(2,5-difluorophenyl)ethyl moiety. Fluorine atoms at the 2- and 5-positions of the phenyl ring enhance electronic effects and metabolic stability compared to non-fluorinated analogs .
Properties
Molecular Formula |
C12H17F2N |
|---|---|
Molecular Weight |
213.27 g/mol |
IUPAC Name |
N-[1-(2,5-difluorophenyl)ethyl]butan-2-amine |
InChI |
InChI=1S/C12H17F2N/c1-4-8(2)15-9(3)11-7-10(13)5-6-12(11)14/h5-9,15H,4H2,1-3H3 |
InChI Key |
RKTXEBVTHZWLSK-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)NC(C)C1=C(C=CC(=C1)F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine typically involves the reaction of 2,5-difluorobenzyl chloride with butan-2-amine under basic conditions. The reaction is carried out in the presence of a suitable base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution reaction. The reaction mixture is usually heated to reflux to ensure complete conversion of the starting materials to the desired product.
Industrial Production Methods
In an industrial setting, the production of (Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine may involve continuous flow reactors to enhance the efficiency and yield of the reaction. The use of catalysts and optimized reaction conditions, such as temperature and pressure control, can further improve the scalability of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
(Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding amine oxides or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding amine or other reduced forms.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents such as alkyl halides, acyl chlorides, and sulfonyl chlorides can be used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield amine oxides, while reduction can produce primary or secondary amines. Substitution reactions can result in a wide range of substituted derivatives with varying functional groups.
Scientific Research Applications
(Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine has several scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules.
Biology: The compound can be used in studies related to enzyme inhibition and receptor binding.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of (Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Key Structural Variations
The compound’s closest analog is (Butan-2-yl)[1-(2-fluorophenyl)ethyl]amine (CAS: 1019500-59-4), which differs by having a single fluorine atom at the 2-position of the phenyl ring instead of two fluorine atoms (2,5-difluoro). Additional analogs include:
- (Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine (fluorines at 3- and 4-positions).
- (Propan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine (shorter aliphatic chain).
Physicochemical Properties
*LogP estimated via computational tools (e.g., ChemAxon).
Electronic and Steric Effects
- Fluorine Substitution: The 2,5-difluoro substitution in the target compound increases electron-withdrawing effects compared to the mono-fluoro analog. This may enhance binding affinity in receptor-ligand interactions or alter metabolic pathways.
- Steric Profile : The butan-2-yl group provides moderate steric bulk, which could influence solubility and membrane permeability.
Biological Activity
(Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine is a synthetic compound that has garnered attention for its potential biological activities. This compound features a butan-2-yl group linked to a phenyl ring with two fluorine substitutions at the 2 and 5 positions, classifying it as an amine. Its unique structural properties suggest various applications in medicinal chemistry, particularly in the modulation of neurotransmitter activity and potential therapeutic roles in treating neurological disorders.
Synthesis
The synthesis of (Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine typically involves the reaction of 2,5-difluorobenzyl chloride with butan-2-amine under basic conditions. The reaction pathway can yield various derivatives depending on the specific reagents and conditions employed.
Biological Activity Overview
Research indicates that (Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine may exhibit several biological activities:
Antitumor Evaluation
A study evaluating structurally similar compounds reported significant antitumor activity against multiple cancer cell lines. For instance, derivatives demonstrated selective cytotoxicity with GI50 values indicating effective inhibition of cell growth. Molecular docking studies revealed that these compounds interact with key proteins involved in cancer cell proliferation, suggesting a mechanism of action that could be explored further for (Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine .
Neurotransmitter Interaction Studies
Research into the interaction of amine compounds with neurotransmitter receptors has shown promise in modulating receptor activity. For example, compounds similar to (Butan-2-yl)[1-(2,5-difluorophenyl)ethyl]amine have been observed to enhance or inhibit receptor binding, which is crucial for developing new neuroactive drugs.
Data Table: Comparative Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
